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Compound of Interest |

Compound Name: Sodium methanesulfonate-D3
Cat. No.: B12398546
Get Quote
\ J

This technical guide provides in-depth information on Sodium Methanesulfonate-D3, a
deuterated stable isotope-labeled compound valuable for a range of applications in scientific
research, particularly in drug development and analytical chemistry. This document is intended
for researchers, scientists, and professionals in the pharmaceutical and biotechnology
industries.

Supplier Information and Physical Properties

Sodium Methanesulfonate-D3 is available from several reputable suppliers of stable isotope-
labeled compounds and research chemicals.

Table 1: Supplier Information for Sodium Methanesulfonate-D3

. Product Number Available .
Supplier . Website
(Example) Quantities
CDN lIsotopes D-8196 059,19 cdnisotopes.com
LGC Standards TRC-S143270 5 mg, 25 mg, 50 mg Igcstandards.com
Clearsynth CS-C-01592 Inquire for details clearsynth.com
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Table 2: Physicochemical Properties and Specifications of Sodium Methanesulfonate-D3

Property

Value

Reference

Chemical Name

Sodium;trideuteriomethanesulf

onate

[1]

Methanesulfonic Acid-D3

Synenyms Sodium Salt s
CAS Number 1610056-71-7 [2]
Molecular Formula CDsNaOsS [3]
Molecular Weight 121.10 g/mol [2]

Isotopic Enrichment

>98 atom % D

[2]

Appearance White to off-white solid [4]
Storage Store at room temperature. [2]
Stable under recommended
- storage conditions. Re-analyze
Stability [2]

after three years for chemical

purity.

Note: A comprehensive Certificate of Analysis with a detailed impurity profile for Sodium

Methanesulfonate-D3 is not publicly available. The data presented is compiled from supplier

information. A representative Certificate of Analysis for the non-deuterated form, Sodium

Methanesulfonate, indicates an assay of 297.0%.[4]

Applications in Research and Drug Development

Deuterated compounds like Sodium Methanesulfonate-D3 are powerful tools in modern

research. The primary applications stem from the kinetic isotope effect, where the substitution

of hydrogen with deuterium can slow down metabolic processes, and the mass difference,

which allows for its use as an internal standard in mass spectrometry-based analyses.[5][6]

Internal Standard for Quantitative Analysis
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The most common application of Sodium Methanesulfonate-D3 is as an internal standard for
the quantification of methanesulfonic acid or related compounds in complex matrices using
liquid chromatography-mass spectrometry (LC-MS).[7] Its chemical properties are nearly
identical to the non-deuterated analyte, ensuring similar behavior during sample preparation
and chromatographic separation. However, its increased mass allows it to be distinguished by
the mass spectrometer, enabling accurate correction for variations in sample recovery and
matrix effects.[8][9]

Metabolic and Pharmacokinetic Studies

Deuterium labeling is a key technique in studying the metabolism and pharmacokinetics of
drugs.[5][10] By incorporating a deuterated moiety, researchers can trace the metabolic fate of
a compound, identify metabolites, and determine pharmacokinetic parameters such as
absorption, distribution, metabolism, and excretion (ADME).[6][11] While specific studies
employing Sodium Methanesulfonate-D3 were not identified, its use in such studies would be
to understand the disposition of the methanesulfonate group.

Experimental Protocols

Detailed experimental protocols for the use of Sodium Methanesulfonate-D3 are not widely
published. The following is a representative protocol for its application as an internal standard
in the quantification of methanesulfonic acid in a biological matrix (e.g., plasma) by LC-MS/MS.
This protocol is based on established methodologies for similar analyses.

Representative Protocol: Quantification of
Methanesulfonic Acid in Plasma using Sodium
Methanesulfonate-D3 as an Internal Standard

3.1.1. Materials and Reagents

Methanesulfonic acid (analyte)

Sodium Methanesulfonate-D3 (internal standard)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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Ultrapure water

Human plasma (or other biological matrix)

3.1.2. Preparation of Stock and Working Solutions

Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of methanesulfonic acid and
dissolve in 10 mL of ultrapure water.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sodium
Methanesulfonate-D3 and dissolve in 10 mL of ultrapure water.

Working Solutions: Prepare a series of calibration standards by serially diluting the analyte
stock solution in ultrapure water. Prepare a working internal standard solution of 1 pg/mL by
diluting the internal standard stock solution with ultrapure water.

3.1.3. Sample Preparation (Protein Precipitation)

» Pipette 50 uL of plasma sample, calibration standard, or quality control sample into a
microcentrifuge tube.

e Add 10 pL of the 1 pg/mL internal standard working solution and vortex briefly.
e Add 200 pL of ice-cold acetonitrile to precipitate proteins.

» Vortex vigorously for 1 minute.

o Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the initial mobile phase conditions.
» Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

3.1.4. LC-MS/MS Conditions (lllustrative)
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e LC Column: A hydrophilic interaction liquid chromatography (HILIC) column is often suitable
for retaining small polar compounds like methanesulfonic acid.

e Mobile Phase A: 0.1% Formic acid in water

e Mobile Phase B: 0.1% Formic acid in acetonitrile

o Gradient: A gradient from high organic to high agueous content.
e Flow Rate: 0.4 mL/min

« Injection Volume: 5 pL

e Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI)
in negative ion mode.

 MRM Transitions (Hypothetical):
o Methanesulfonic acid: Precursor ion (m/z) 95 -> Product ion (m/z) 80
o Methanesulfonate-D3: Precursor ion (m/z) 98 -> Product ion (m/z) 83

Visualization of Workflows and Pathways
Workflow for Pharmacokinetic Analysis

The following diagram illustrates a typical workflow for a pharmacokinetic study where Sodium
Methanesulfonate-D3 could be used as an internal standard.
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Caption: Workflow for a pharmacokinetic study using Sodium Methanesulfonate-D3 as an
internal standard.

Metabolic Fate of Methanesulfonate
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While specific signaling pathways involving Sodium Methanesulfonate-D3 are not
documented, as its primary role is analytical, the metabolic fate of the methanesulfonate moiety

has been studied, particularly in microorganisms. The following diagram illustrates the microbial
metabolism of methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b12398546?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

